(R)-methoxy-succinic acid

• Molecular Formula: C5H8O5
• Molecular Weight: 148.11 g/mol
• IUPAC Name: (2R)-2-methoxybutanedioic acid
• InChI: InChI=1S/C5H8O5/c1-10-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)/t3-/m1/s1
• InChI Key: GTWJUDXIBMRDNK-GSVOUGTGSA-N
• Isomeric SMILES: CO[C@H](CC(=O)O)C(=O)O
• Canonical SMILES: COC(CC(=O)O)C(=O)O

Description

(R)-methoxy-succinic acid is a useful research compound. Its molecular formula is C5H8O5 and its molecular weight is 148.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3 500 g of electrolyte containing 9.4% of furan, 40% of dimethyl maleate, 1% of NaBr and 49.6% of methanol were electrolyzed at 19-24° C. using a current of 5 A until the charge input was 1.1 F with respect to dimethyl maleate (which corresponds to 2.4 F with respect to furan). The effluent contained the products, furan and dimethoxyfurans, in a ratio of 1.0:9.3, which corresponds to a conversion of 90%. The selectivity to dimethoxydihydrofuran/dimethoxytetrahydrofuran was 99%. Dimethyl maleate conversion was more than 99%. Tetramethyl butanetetracarboxylate and dimethyl succinate were formed in a ratio of 1:0.31 and tetramethyl butanetetracarboxylate and methoxysuccinic acid in a ratio of 1:1.15.